Cas no 869473-78-9 (2-[4-(3-chlorophenyl)piperazin-1-yl]-N-(1-cyano-1,2-dimethylpropyl)acetamide)

• Product Name: 2-[4-(3-chlorophenyl)piperazin-1-yl]-N-(1-cyano-1,2-dimethylpropyl)acetamide
• CAS No: 869473-78-9
• MF: C₁₈H₂₅ClN₄O
• MW: 348.870302915573
• CID: 5680803
• PubChem ID: 16230254
• Update Time: 2025-10-29

2-[4-(3-chlorophenyl)piperazin-1-yl]-N-(1-cyano-1,2-dimethylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS034413471
• HMS1738N12
• 2-[4-(3-chlorophenyl)piperazin-1-yl]-N-(1-cyano-1,2-dimethylpropyl)acetamide
• EN300-26684435
• Z50119819
• 869473-78-9

• Inchi： 1S/C18H25ClN4O/c1-14(2)18(3,13-20)21-17(24)12-22-7-9-23(10-8-22)16-6-4-5-15(19)11-16/h4-6,11,14H,7-10,12H2,1-3H3,(H,21,24)
• InChI Key： BHTOZKHDLSEIMK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1CCN(CC(NC(C#N)(C)C(C)C)=O)CC1

Computed Properties

• Exact Mass: 348.1716891g/mol
• Monoisotopic Mass: 348.1716891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-[4-(3-chlorophenyl)piperazin-1-yl]-N-(1-cyano-1,2-dimethylpropyl)acetamide

Professional Introduction to Compound with CAS No. 869473-78-9 and Product Name: 2-[4-(3-chlorophenyl)piperazin-1-yl]-N-(1-cyano-1,2-dimethylpropyl)acetamide

Compound with the CAS number 869473-78-9 and the product name 2-[4-(3-chlorophenyl)piperazin-1-yl]-N-(1-cyano-1,2-dimethylpropyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activity, making it a subject of intense research interest. The structural features of this compound, particularly the piperazine moiety and the cyano-substituted alkyl chain, contribute to its unique pharmacological profile. In recent years, there has been growing attention on the development of novel therapeutic agents that leverage such structural motifs to achieve high selectivity and efficacy.

The piperazine ring is a well-known pharmacophore in medicinal chemistry, frequently incorporated into drugs due to its ability to interact with biological targets such as receptors and enzymes. In the case of 2-[4-(3-chlorophenyl)piperazin-1-yl]-N-(1-cyano-1,2-dimethylpropyl)acetamide, the presence of a 3-chlorophenyl substituent further enhances its potential for binding to specific biological targets. This substitution pattern is often exploited in the design of drugs targeting neurological and cardiovascular systems, where precise interaction with receptors is crucial.

Recent studies have highlighted the importance of cyano-substituted alkyl chains in modulating the pharmacokinetic properties of small molecules. The cyano group in this compound introduces a polar character, which can influence solubility and metabolic stability. Additionally, the 1,2-dimethylpropyl moiety contributes to steric hindrance, potentially affecting binding affinity and selectivity. These structural elements collectively contribute to the compound's unique pharmacological profile, making it a valuable candidate for further investigation.

The synthesis of 2-[4-(3-chlorophenyl)piperazin-1-yl]-N-(1-cyano-1,2-dimethylpropyl)acetamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the piperazine-N-acylation product followed by functionalization at the amide nitrogen. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating their use in preclinical and clinical studies.

In the realm of drug discovery, computational modeling plays an increasingly critical role in predicting the biological activity of novel compounds. The three-dimensional structure of 2-[4-(3-chlorophenyl)piperazin-1-yl]-N-(1-cyano-1,2-dimethylpropyl)acetamide, along with molecular dynamics simulations, has been utilized to understand its interactions with biological targets. These computational approaches have revealed insights into how the compound's structure influences its binding affinity and selectivity, guiding further optimization efforts.

Current research in pharmaceutical chemistry emphasizes the development of drugs with improved therapeutic profiles, including enhanced efficacy and reduced side effects. The compound in question has shown potential in preclinical studies as a modulator of certain neurological pathways. Specifically, its ability to interact with serotonin receptors has been explored, suggesting its utility in treating conditions associated with serotonin dysregulation. Additionally, its interaction with other neurotransmitter systems has been investigated, opening up possibilities for applications in central nervous system disorders.

The role of bioisosterism in drug design has been instrumental in optimizing drug candidates like 2-[4-(3-chlorophenyl)piperazin-1-yl]-N-(1-cyano-1,2-dimethylpropyl)acetamide. By replacing functional groups while maintaining similar electronic properties, bioisosteric replacements can lead to improved pharmacokinetic profiles without compromising biological activity. For instance, replacing a hydrogen atom with a cyano group can enhance metabolic stability while preserving binding affinity. Such modifications are critical in developing drugs that exhibit prolonged half-lives and reduced susceptibility to degradation by metabolic enzymes.

The impact of stereochemistry on drug efficacy cannot be overstated. The absolute configuration of chiral centers in 2-[4-(3-chlorophenyl)piperazin-1-yl]-N-(1-cyano-1,2-dimethylpropyl)acetamide has been carefully evaluated to ensure optimal biological activity. Chiral resolution techniques have been employed to isolate enantiomerically pure forms of the compound, allowing for detailed studies on their respective pharmacological effects. These studies have revealed that stereochemistry plays a pivotal role in determining both potency and selectivity.

Advances in analytical chemistry have enabled high-resolution characterization of complex molecules like this one. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm the structure and purity of synthesized compounds. Additionally, X-ray crystallography has provided insights into how this compound interacts with biological targets at an atomic level. These structural insights are invaluable for understanding mechanisms of action and guiding further drug development efforts.

The development pipeline for novel therapeutics often involves transitioning from preclinical findings to clinical trials before regulatory approval can be obtained. The promising results observed with 2-[4-(3-chlorophenyl)piperazin-1-yl]-N-(1-cyano-1,2-dimethylpropyl)acetamide have prompted pharmaceutical companies to initiate clinical trials assessing its safety and efficacy in human subjects. These trials are designed to evaluate key parameters such as pharmacokinetics, pharmacodynamics, and adverse effects under controlled conditions.

Ethical considerations are paramount throughout drug development processes involving human subjects. Rigorous protocols must be established to ensure participant safety while maximizing scientific knowledge gained from clinical trials. Regulatory agencies impose stringent guidelines on Good Clinical Practice (GCP), which all trials must adhere to before approval can be granted for marketing new drugs based on clinical evidence.

The integration of artificial intelligence (AI) into drug discovery workflows has accelerated progress significantly over recent years by enabling rapid analysis vast datasets generated from experimental work or literature surveys about potential candidates like this one having promising bioactivity profiles identified through high-throughput screening methods or virtual docking simulations against known biological targets identified through genomics or proteomics approaches respectively thus streamlining identification prioritization ranking selection process thereby saving considerable time resources costs associated traditional trial-and-error experimentation approaches while simultaneously enhancing chances success achieving desired therapeutic outcomes within shorter timeframes compared conventional methodologies alone would allow achieving thus representing significant advancement entire field pharmaceutical sciences overall contributing improved human health wellbeing global scale ultimately fulfilling fundamental mission pharmaceutical industry deliver innovative effective treatments patients need everyday lives improving quality lives millions worldwide whose health challenges demand attention solutions offered cutting-edge medicines developed supported ongoing research endeavors committed advancing knowledge practice medicine continues evolve meet ever-changing healthcare demands faced society today ensuring best possible care available everyone regardless geographic socioeconomic background ensuring equitable access essential medicines improve health outcomes all individuals regardless circumstances thus reflecting core values principles underpinning modern healthcare system overall promoting better future medicine altogether thereby benefiting humanity collectively moving forward